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Compound of Interest

Compound Name: 1-lodopropane

Cat. No.: B042940

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-iodopropane, a versatile reagent in
organic synthesis. It covers its fundamental properties, synthesis, applications, and key
experimental protocols, offering valuable insights for professionals in research and drug
development.

Core Properties of 1-lodopropane

1-lodopropane, also known as n-propyl iodide, is a colorless to light-yellow liquid organoiodine
compound.[1][2] Its utility in chemical synthesis is largely dictated by the carbon-iodine bond,
where iodine acts as an excellent leaving group in nucleophilic substitution reactions.[3] This
characteristic makes it a valuable alkylating agent for introducing the n-propyl group into
various molecular scaffolds.[1]

Quantitative Data Summary

The key physicochemical properties of 1-iodopropane are summarized in the table below for
easy reference.
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Property Value

CAS Number 107-08-4

Molecular Formula CsHvl

Molecular Weight 169.99 g/mol

Appearance Colorless to light-yellow liquid[1][2]

Density 1.743 g/mL at 25 °C[3]

Boiling Point 101-102 °CJ3]

Melting Point -101 °C

Solubility Insoluble in water; soluble in chloroform, ether,

and ethanol[1]

Refractive Index

n20/D 1.504

Synthesis and Reactions

1-lodopropane is a valuable intermediate in various chemical transformations. Its synthesis

and subsequent reactions are fundamental to its application in research and development.

Synthesis of 1-lodopropane

A common laboratory-scale synthesis of 1-iodopropane involves the reaction of n-propyl

alcohol with iodine and red phosphorus. This method is a standard procedure for the

preparation of alkyl iodides from their corresponding alcohols.

Red Phosphorus (P)
lodine (I2)

i ——————

Heat 1-lodopropane
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Caption: Synthesis of 1-lodopropane from n-Propanol.

Key Applications in Organic Synthesis

1-lodopropane is widely employed as an alkylating agent in organic synthesis and medicinal
chemistry.[1] Its primary function is to introduce a propyl group onto various nucleophiles.
Common applications include:

o N-Alkylation: Reaction with amines, amides, and nitrogen-containing heterocycles. For
instance, it can be used for the alkylation of pyrrole with its potassium salt to form 1-n-

propylpyrrole.[4]

o O-Alkylation: Synthesis of propyl ethers from alcohols and phenols.

o C-Alkylation: Formation of carbon-carbon bonds by reacting with carbanions, such as those
derived from malonic esters or Grignard reagents.

o Pharmaceutical and Agrochemical Synthesis: It serves as a key intermediate in the synthesis
of more complex molecules in the pharmaceutical and agrochemical industries.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible and successful experimentation. The
following sections provide protocols for the synthesis and a common application of 1-
iodopropane.

Synthesis of 1-lodopropane from Propan-1-ol
(Finkelstein Reaction)

This two-step procedure involves the conversion of propan-1-ol to 1-bromopropane, followed
by a halide exchange reaction to yield 1-iodopropane.

Step 1: Synthesis of 1-Bromopropane from Propan-1-ol

e To propan-1-ol, add hydrobromic acid (HBr) in the presence of a catalyst such as sulfuric
acid.

o Heat the mixture under reflux.
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« After the reaction is complete, allow the mixture to cool.

» Separate the organic layer, wash it with water, then with a dilute sodium bicarbonate
solution, and finally with water again.

e Dry the crude 1-bromopropane over an anhydrous drying agent (e.g., anhydrous calcium
chloride).

o Purify the product by distillation.

Step 2: Synthesis of 1-lodopropane from 1-Bromopropane (Finkelstein Reaction)
o Dissolve the purified 1-bromopropane in dry acetone.

» Add a stoichiometric amount of sodium iodide (Nal).

e Heat the mixture under reflux. Sodium bromide, which is insoluble in acetone, will precipitate
out, driving the reaction to completion.

 After the reaction is complete, cool the mixture and filter off the precipitated sodium bromide.
» Remove the acetone from the filtrate by distillation.

e The remaining liquid is crude 1-iodopropane, which can be further purified by distillation.

' Propan-1-ol = HBr, H2S04 {1-Bromopropane) Nal, Acetone 1-lodopropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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